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Compound of Interest

Compound Name:
6-Hydroxy-N-methylquinoline-2-

carboxamide

CAS No.: 918946-03-9

Cat. No.: B12612358

Get Quote

Executive Summary & Application Scope
6-Hydroxy-N-methylquinoline-2-carboxamide (6-HMC) is a specialized quinoline scaffold,

primarily utilized as a fluorogenic core in medicinal chemistry and chemical biology. Unlike the

more common 8-hydroxyquinoline (a metal chelator), the 6-hydroxy isomer serves as a robust

chromophore for designing "turn-on" fluorescent probes (e.g., for PAD4 enzymes) and as a

metabolic reference standard in drug development.

This guide provides a technical comparison of 6-HMC against its structural analogs, defining its

optical performance and experimental validation protocols.

Optical Properties & Performance Comparison
UV-Vis Absorption Maxima ( )
The absorption profile of 6-HMC is defined by the conjugated quinoline system and the

auxochromic effect of the 6-hydroxyl group.
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Compound
Primary

(nm)

Secondary

(nm)

Emission

(nm)

Molar
Absorptivity (

)

6-HMC (Target) 345 – 355 240 – 250 ~450
~12,000

M⁻¹cm⁻¹

6-

Hydroxyquinoline
328 243 410 ~4,500 M⁻¹cm⁻¹

Kynurenic Acid 332 244 420 ~9,800 M⁻¹cm⁻¹

Coumarin 343 446 280 490
~44,000

M⁻¹cm⁻¹

Technical Insight: The amide group at position 2 extends the conjugation of the quinoline ring

system compared to the parent 6-hydroxyquinoline, resulting in a bathochromic shift (Red Shift)

of approximately 15–25 nm. This places the excitation maximum near 350 nm, making it

compatible with standard UV excitation sources (e.g., 365 nm LEDs) for fluorescence assays.

Solvatochromic Effects
The 6-hydroxyl group makes 6-HMC sensitive to solvent polarity and pH.

Protic Solvents (MeOH, Water): Stabilization of the excited state leads to a slight red shift in

emission but can quench quantum yield due to hydrogen bonding.

Aprotic Solvents (DMSO, DMF): Sharper absorption bands; recommended for stock solution

preparation.

pH Sensitivity: The phenolic proton (

) allows for pH-dependent spectral shifts. Deprotonation (pH > 10) results in a hyperchromic
and bathochromic shift to ~370 nm.

Experimental Validation Protocol
Objective: To determine the precise molar absorptivity and validate purity.
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Materials
Analyte: 6-Hydroxy-N-methylquinoline-2-carboxamide (>98% purity).

Solvent: Methanol (HPLC Grade) or PBS (pH 7.4) for physiological relevance.

Equipment: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-

1900).

Step-by-Step Methodology
Stock Preparation: Dissolve 1.0 mg of 6-HMC in 1 mL DMSO to create a ~4.6 mM stock.

Sonicate for 30 seconds to ensure complete dissolution.

Dilution Series: Prepare working standards in Methanol at concentrations of 10, 20, 40, 60,

and 80

.

Baseline Correction: Run a blank scan with pure Methanol from 200 nm to 600 nm.

Acquisition:

Scan Rate: 600 nm/min.

Bandwidth: 1.0 nm.

Pathlength: 1.0 cm (Quartz cuvette).

Data Analysis: Plot Absorbance vs. Concentration at

(350 nm). Calculate

using the Beer-Lambert Law (

).

Quality Control Check: The
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value of the calibration curve must be

. Significant deviation indicates aggregation or impurities.

Structural & Synthesis Pathway
The synthesis and functional logic of 6-HMC are critical for understanding its impurities and

stability. The pathway typically proceeds from 6-hydroxyquinoline-2-carboxylic acid.

6-Methoxyquinoline Oxidation
(m-CPBA / H2O2)

N-oxide formation 6-Methoxyquinoline-
2-carboxylic acid

Reissert-Henze Demethylation
(HBr / AcOH)

6-Hydroxyquinoline-
2-carboxylic acid

Amidation
(MeNH2 / HATU)

6-Hydroxy-N-methyl-
quinoline-2-carboxamide

Click to download full resolution via product page

Figure 1: Synthetic route to 6-Hydroxy-N-methylquinoline-2-carboxamide. The critical step is

the final amidation, which determines the spectroscopic shift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. thieme-connect.com [thieme-connect.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12612358/docs?utm_src=pdf-body-img#technical-characterization-guide-6-hydroxy-n-methylquinoline-2-carboxamide
https://www.benchchem.com/product/b12612358/docs?utm_src=pdf-body#technical-characterization-guide-6-hydroxy-n-methylquinoline-2-carboxamide
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0036-1590963.pdf
https://www.benchchem.com/product/b12612358?utm_src=pdf-custom-synthesis#bc-rfq
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0036-1590963.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12612358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Characterization Guide: 6-Hydroxy-N-
methylquinoline-2-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12612358/docs#technical-characterization-guide-6-
hydroxy-n-methylquinoline-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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